Cas no 909406-73-1 (6-Oxaspiro[2.5]octane-1-carboxylic acid)

• Product Name: 6-Oxaspiro[2.5]octane-1-carboxylic acid
• CAS No: 909406-73-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD16744613
• CID: 2115479
• PubChem ID: 53275726
• Update Time: 2025-10-28

6-Oxaspiro[2.5]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Oxaspiro[2.5]octane-1-carboxylic acid
• 6-oxaspiro[2.5]octane-2-carboxylic acid
• EN300-99232
• MFCD16744613
• PB24250
• SY278647
• AS-34546
• CS-0050152
• AKOS005217359
• Z979743428
• SCHEMBL3464994
• MFCD20642028
• (s)-6-oxaspiro[2.5]octane-1-carboxylic acid
• MFCD20645954
• 909406-73-1
• DA-35950
• 6-oxaspiro[2.5]octane-1-carboxylicacid
• SY042144
• SY278646
• 6-oxaspiro[2.5]-octane-1-carboxylic acid
• FGFLMSPWCDFJRM-UHFFFAOYSA-N
• 6-Oxaspiro(2.5)octane-1-carboxylic acid
• JLB40673
• 827-821-4

• MDL： MFCD16744613
• Inchi： 1S/C8H12O3/c9-7(10)6-5-8(6)1-3-11-4-2-8/h6H,1-5H2,(H,9,10)
• InChI Key： FGFLMSPWCDFJRM-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC2C(=O)O

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 6-Oxaspiro[2.5]octane-1-carboxylic acid

6-Oxaspiro[2.5]octane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 909406-73-1, known as 6-Oxaspiro[2.5]octane-1-carboxylic acid, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the spiro compound family, characterized by its spirocyclic structure, which consists of two rings joined by a single atom—the oxygen atom in this case. The spiro structure is a key feature of this molecule, contributing to its distinct chemical properties and potential applications.

6-Oxaspiro[2.5]octane-1-carboxylic acid is a bicyclic compound with a spirocyclic system comprising an oxygen atom at position 6 and a carboxylic acid group at position 1. The spirocyclic system is formed by the fusion of a five-membered ring (the oxolane ring) and a six-membered ring (the cyclohexane ring). This unique structural arrangement imparts the molecule with interesting electronic and steric properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of spiro compounds in drug design and development due to their ability to mimic complex biological molecules and interact with target proteins in unique ways. The presence of the carboxylic acid group in 6-Oxaspiro[2.5]octane-1-carboxylic acid adds functional versatility, enabling it to participate in hydrogen bonding and other non-covalent interactions that are critical in biological systems.

From a synthetic perspective, the preparation of 6-Oxaspiro[2.5]octane-1-carboxylic acid involves multi-step organic synthesis techniques, including ring-closing reactions and functional group transformations. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield, purity, and scalability for potential industrial applications.

In terms of physical properties, 6-Oxaspiro[2.5]octane-1-carboxylic acid exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate but shows enhanced solubility in polar solvents like water and dimethylformamide (DMF). These properties make it suitable for use in both organic and aqueous reaction conditions.

The chemical stability of 6-Oxaspiro[2.5]octane-1-carboxylic acid has been extensively studied under various conditions, including thermal stress, acidic/basic environments, and oxidative conditions. Results indicate that the compound demonstrates good stability under mild to moderate reaction conditions, making it suitable for use in diverse chemical processes.

One of the most promising applications of 6-Oxaspiro[2.5]octane-1-carboxylic acid lies in its potential as a building block for more complex molecules with therapeutic or industrial relevance. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive compounds targeting specific diseases such as cancer or neurodegenerative disorders.

In conclusion, 6-Oxaspiro[2.5]octane-1-carboxylic acid (CAS No. 909406-73-1) is a versatile organic compound with unique structural features that make it an attractive candidate for various research and industrial applications. Its spirocyclic structure, functional versatility, and chemical stability position it as an important molecule in contemporary organic chemistry research.